Cas no 62642-77-7 (1H-Indazole, 1-ethenyl-6-nitro-)

• Product Name: 1H-Indazole, 1-ethenyl-6-nitro-
• CAS No: 62642-77-7
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 436756
• PubChem ID: 71384253
• Update Time: 2025-04-19

1H-Indazole, 1-ethenyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 1-ethenyl-6-nitro-
• 1-ethenyl-6-nitroindazole
• 62642-77-7
• DTXSID80806522
• 1-Ethenyl-6-nitro-1H-indazole

• Inchi： 1S/C9H7N3O2/c1-2-11-9-5-8(12(13)14)4-3-7(9)6-10-11/h2-6H,1H2
• InChI Key： STSOSXYAANVCJT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C=NN(C=C)C=2C=1)=O

Computed Properties

• Exact Mass: 189.05391
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96